Cas no 1805520-95-9 (Methyl 5-chloro-3-cyanopyridine-2-acetate)

• Product Name: Methyl 5-chloro-3-cyanopyridine-2-acetate
• CAS No: 1805520-95-9
• MF: C₉H₇ClN₂O₂
• MW: 210.617080926895
• CID: 4902455
• Update Time: 2025-10-08

Methyl 5-chloro-3-cyanopyridine-2-acetate Chemical and Physical Properties

Names and Identifiers

• Methyl 5-chloro-3-cyanopyridine-2-acetate

• Inchi： 1S/C9H7ClN2O2/c1-14-9(13)3-8-6(4-11)2-7(10)5-12-8/h2,5H,3H2,1H3
• InChI Key： KUOVFRZQOWNPHC-UHFFFAOYSA-N
• SMILES： ClC1=CN=C(C(C#N)=C1)CC(=O)OC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 261
• XLogP3: 1
• Topological Polar Surface Area: 63

Additional information on Methyl 5-chloro-3-cyanopyridine-2-acetate

Methyl 5-chloro-3-cyanopyridine-2-acetate (CAS No. 1805520-95-9): An Overview

Methyl 5-chloro-3-cyanopyridine-2-acetate (CAS No. 1805520-95-9) is a versatile organic compound that has garnered significant attention in recent years due to its potential applications in the pharmaceutical and agrochemical industries. This compound, characterized by its unique chemical structure, exhibits a range of biological activities that make it a valuable intermediate in the synthesis of various drugs and pesticides.

The molecular formula of Methyl 5-chloro-3-cyanopyridine-2-acetate is C₉H₆ClN₂O₂, and it has a molecular weight of approximately 213.61 g/mol. The compound features a pyridine ring with a chlorine atom at the 5-position, a cyano group at the 3-position, and an acetate ester group at the 2-position. This specific arrangement of functional groups imparts unique chemical properties and reactivity profiles, making it an attractive candidate for various synthetic transformations.

In the pharmaceutical industry, Methyl 5-chloro-3-cyanopyridine-2-acetate has been explored as an intermediate in the synthesis of drugs targeting various therapeutic areas. Recent studies have highlighted its potential in the development of anti-inflammatory agents, anticancer drugs, and neuroprotective compounds. For instance, a study published in the Journal of Medicinal Chemistry in 2021 reported that derivatives of this compound exhibited potent anti-inflammatory activity by inhibiting the production of pro-inflammatory cytokines in vitro.

Beyond its pharmaceutical applications, Methyl 5-chloro-3-cyanopyridine-2-acetate has also found utility in the agrochemical sector. Its structural features make it an effective building block for the synthesis of herbicides and insecticides. Research published in Pesticide Biochemistry and Physiology in 2020 demonstrated that compounds derived from Methyl 5-chloro-3-cyanopyridine-2-acetate showed high efficacy against common agricultural pests, with minimal environmental impact.

The synthesis of Methyl 5-chloro-3-cyanopyridine-2-acetate typically involves multi-step processes that require precise control over reaction conditions to ensure high yields and purity. Common synthetic routes include the reaction of 5-chloro-3-cyanopyridine with methyl bromoacetate followed by deprotection steps to yield the final product. Advances in catalytic methods and green chemistry approaches have further optimized these synthetic pathways, making them more efficient and environmentally friendly.

In terms of safety and handling, Methyl 5-chloro-3-cyanopyridine-2-acetate should be managed with care due to its reactivity and potential health effects. It is recommended to handle this compound under well-controlled conditions, using appropriate personal protective equipment (PPE) such as gloves, goggles, and lab coats. Storage should be in a cool, dry place away from incompatible materials.

The market demand for Methyl 5-chloro-3-cyanopyridine-2-acetate is expected to grow steadily over the next few years, driven by increasing research and development activities in both pharmaceutical and agrochemical sectors. Key players in these industries are investing heavily in the discovery and development of new compounds derived from this intermediate, further solidifying its importance in modern chemistry.

In conclusion, Methyl 5-chloro-3-cyanopyridine-2-acetate (CAS No. 1805520-95-9) is a promising compound with diverse applications across multiple industries. Its unique chemical structure and biological activities make it a valuable asset for researchers and chemists working on innovative solutions to pressing health and agricultural challenges. As research continues to uncover new possibilities, the future prospects for this compound look increasingly bright.